Cas no 330676-64-7 (N-(4-chlorobenzenesulfonyl)-1-{[cyclohexyl(4-methylbenzenesulfonyl)carbamoyl]amino}formamide)

• Product Name: N-(4-chlorobenzenesulfonyl)-1-{[cyclohexyl(4-methylbenzenesulfonyl)carbamoyl]amino}formamide
• CAS No: 330676-64-7
• MF: C₂₁H₂₄ClN₃O₆S₂
• MW: 514.014761924744
• CID: 5880276
• PubChem ID: 3255121
• Update Time: 2025-05-18

N-(4-chlorobenzenesulfonyl)-1-{[cyclohexyl(4-methylbenzenesulfonyl)carbamoyl]amino}formamide Chemical and Physical Properties

Names and Identifiers

• N-((((4-chlorophenyl)sulfonyl)carbamoyl)carbamoyl)-N-cyclohexyl-4-methylbenzenesulfonamide
• Benzenesulfonamide, N-[[[[[(4-chlorophenyl)sulfonyl]amino]carbonyl]amino]carbonyl]-N-cyclohexyl-4-methyl-
• F0105-0112
• 3-[(4-chlorophenyl)sulfonylcarbamoyl]-1-cyclohexyl-1-(4-methylphenyl)sulfonylurea
• AKOS024574463
• N-(4-chlorobenzenesulfonyl)-1-{[cyclohexyl(4-methylbenzenesulfonyl)carbamoyl]amino}formamide
• 330676-64-7

• Inchi： 1S/C21H24ClN3O6S2/c1-15-7-11-19(12-8-15)33(30,31)25(17-5-3-2-4-6-17)21(27)23-20(26)24-32(28,29)18-13-9-16(22)10-14-18/h7-14,17H,2-6H2,1H3,(H2,23,24,26,27)
• InChI Key： ZBGYLTCLISXGEY-UHFFFAOYSA-N
• SMILES： C1(S(N(C(NC(NS(C2=CC=C(Cl)C=C2)(=O)=O)=O)=O)C2CCCCC2)(=O)=O)=CC=C(C)C=C1

Computed Properties

• Exact Mass: 513.0795055g/mol
• Monoisotopic Mass: 513.0795055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 893
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 147Ų

Additional information on N-(4-chlorobenzenesulfonyl)-1-{[cyclohexyl(4-methylbenzenesulfonyl)carbamoyl]amino}formamide

N-(4-chlorobenzenesulfonyl)-1-{[cyclohexyl(4-methylbenzenesulfonyl)carbamoyl]amino}formamide: A Comprehensive Overview

N-(4-chlorobenzenesulfonyl)-1-{[cyclohexyl(4-methylbenzenesulfonyl)carbamoyl]amino}formamide (CAS No. 330676-64-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This article aims to provide a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of N-(4-chlorobenzenesulfonyl)-1-{[cyclohexyl(4-methylbenzenesulfonyl)carbamoyl]amino}formamide is intricate and consists of several key functional groups. The compound features a formamide moiety linked to a cyclohexyl group and a 4-methylbenzenesulfonyl carbamoyl group, which are further attached to a 4-chlorobenzenesulfonyl group. This combination of functional groups imparts unique chemical and biological properties to the molecule, making it an interesting target for drug development.

The synthesis of N-(4-chlorobenzenesulfonyl)-1-{[cyclohexyl(4-methylbenzenesulfonyl)carbamoyl]amino}formamide typically involves multi-step reactions, each carefully optimized to ensure high yields and purity. One common approach involves the reaction of 4-chlorobenzenesulfonyl chloride with an appropriate amine derivative, followed by coupling with a cyclohexylamine and 4-methylbenzenesulfonyl chloride. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes, such as the use of catalytic systems and green solvents.

In terms of biological activity, N-(4-chlorobenzenesulfonyl)-1-{[cyclohexyl(4-methylbenzenesulfonyl)carbamoyl]amino}formamide has been extensively studied for its potential as an inhibitor of various enzymes and receptors. One notable application is its use as an inhibitor of protein kinases, which are key regulators of cellular signaling pathways involved in cancer progression. Research has shown that this compound can effectively inhibit the activity of specific kinases, leading to reduced cell proliferation and increased apoptosis in cancer cells.

Additionally, N-(4-chlorobenzenesulfonyl)-1-{[cyclohexyl(4-methylbenzenesulfonyl)carbamoyl]amino}formamide has demonstrated anti-inflammatory properties by modulating the activity of inflammatory mediators such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that the compound may have therapeutic potential in the treatment of inflammatory diseases such as arthritis and asthma.

Recent studies have also explored the pharmacokinetic properties of N-(4-chlorobenzenesulfonyl)-1-{[cyclohexyl(4-methylbenzenesulfonyl)carbamoyl]amino}formamide. These investigations have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. The compound has been found to exhibit favorable pharmacokinetic characteristics, including good oral bioavailability and a reasonable half-life, which are essential for its development as a potential drug candidate.

To further enhance its therapeutic potential, researchers are actively investigating structure-activity relationships (SAR) to optimize the chemical structure of N-(4-chlorobenzenesulfonyl)-1-{[cyclohexyl(4-methylbenzenesulfonyl)carbamoyl]amino}formamide. By making strategic modifications to the molecule, scientists aim to improve its potency, selectivity, and safety profile. For instance, substituting different functional groups on the cyclohexyl or 4-methylbenzenesulfonyl moieties can significantly alter the compound's biological activity.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(4-chlorobenzenesulfonyl)-1-{[cyclohexyl(4-methylbenzenesulfonyl)carbamoyl]amino}formamide in various disease models. Preliminary results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and dose-dependent therapeutic effects. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, N-(4-chlorobenzenesulfonyl)-1-{[cyclohexyl(4-methylbenzenesulfonyl)carbamoyl]amino}formamide (CAS No. 330676-64-7) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, paving the way for innovative treatments in various medical fields.